Cas no 281-23-2 (Adamantane)
Adamantane Chemical and Physical Properties
Names and Identifiers
-
- Adamantane
- HOMOADAMANTANE
- TRICYCLO[3.3.1.13,7]DECANE
- TRICYCLO[3.3.1.1]DECANE
- TRICYCLODECANE
- [6]diadamantane
- 3,5,1,7-[1,2,3,4]butanetetraylnaphthalene,decahydro-
- Adamantan
- decahydro-3,5,1,7-[1,2,3,4]butanetetraylnaphthalene
- Tricyclo(3,3,1,1,3,7)-decane
- tricyclo(3.3.1.1(sup3,7))decane
- Tricyclo[3.3.1.13,7]decan
- diadamantane
- Tricyclo(3.3.1.,7)decan
- ADAMANTANE WITH GC
- TRICYCLO[3.3.1.13.7]DECANE (ADAMANTANE)
- Adamantane (purified by sublimation)
- Adamantane Solution
- ADAMANTANE(AS)
- EINECS 206-001-4
- Tricyclo[3.3.1.1(3,7)]decane
- Tricyclo[3.3.1.13,7]decane (purified by sublimation)
- Adamantane, >=99%
- Adamantane; >99%
- Tricyclo[3.3.1.1<3,7>]decane
- NSC-527913
- Adamantane Tricyclo[3.3.1.1]decane
- S2869
- D88553
- 281-23-2
- Tricyclo(3,3,1,1,<3,7>)-decane
- NSC 527913
- ADAMANTANE [MI]
- EC 206-001-4
- EN300-19684
- DB03627
- F0001-0891
- Z104474730
- InChI=1/C10H16/c1-7-2-9-4-8(1)5-10(3-7)6-9/h7-10H,1-6H
- DTXSID5022017
- A0696
- Tricyclo(3.3.1.13,7)decane
- A 0696; NSC 527913
- FT-0621893
- UNII-PJY633525U
- CHEBI:40519
- DS-4960
- Q351461
- PJY633525U
- W-107075
- MFCD00074719
- A819332
- AKOS000119960
- AS-12242
- tricyclo[3.3.1.1~3,7~]decane
- CHEMBL1230831
- AMY793
- Adamantane; Tricyclo[3.3.1.1(3),?]decane
- AKOS016354066
- NSC527913
- HY-N2427
- AKOS004908007
- Adamantine
- CS-0022641
- A3233
- NS00006508
- Adamantane,99%
- Tricyclo[3.3.1.13,7]dec-2-yl
- Tricyclo(3.3.1.13,7)dec-2-yl
- Adamantane; Tricyclo[3.3.1.1(3),7]decane
- DB-004015
- DTXSID00173425
- DTXSID10175854
- tricyclo(3.3.1.1~3,7~)decane
- FA01417
- tricyclo(3.3.1.1(3,7))decane
- Tricyclo(3.3.1.1(sup 3,7))decane
- Adamantane (8CI)
- Tricyclo(3.3.1.1)decane
- DTXCID302017
- Tricyclo(3,3,1,1,)-decane
-
- MDL: MFCD00074719
- Inchi: 1S/C10H16/c1-7-2-9-4-8(1)5-10(3-7)6-9/h7-10H,1-6H2
- InChI Key: ORILYTVJVMAKLC-UHFFFAOYSA-N
- SMILES: C12CC3CC(CC(C3)C1)C2
- BRN: 1901173
Computed Properties
- Exact Mass: 136.12500
- Monoisotopic Mass: 136.125200510 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 75.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Molecular Weight: 136.23
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: White needle like crystals.
- Density: 1.07
- Melting Point: 209-212 °C (subl.) (lit.)
- Boiling Point: 187.1°C at 760 mmHg
- Flash Point: 48.9 °C
- Refractive Index: 1.5680
- Solubility: 0.00021g/l slightly soluble
- Water Partition Coefficient: Insoluble in water.
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 0.00000
- LogP: 2.83260
- Merck: 149
- Solubility: It can sublime and dissolve in water.
Adamantane Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H400
- Warning Statement: P273
- Hazardous Material transportation number:UN 3077 9 / PGIII
- WGK Germany:2
- Hazard Category Code: 50
- Safety Instruction: S24/25
- RTECS:YK0493000
-
Hazardous Material Identification:
- TSCA:Yes
- Storage Condition:Store at room temperature
- Safety Term:S24/25
- Packing Group:I; II; III
- Packing Group:I; II; III
- Risk Phrases:R36/37/38
Adamantane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A207800-10g |
Adamantane |
281-23-2 | 10g |
$ 125.00 | 2023-09-09 | ||
| TRC | A207800-25g |
Adamantane |
281-23-2 | 25g |
$ 170.00 | 2023-09-09 | ||
| TRC | A207800-50g |
Adamantane |
281-23-2 | 50g |
$ 204.00 | 2023-04-19 | ||
| TRC | A207800-100g |
Adamantane |
281-23-2 | 100g |
$ 283.00 | 2023-04-19 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0696-500g |
Adamantane |
281-23-2 | 99.0%(GC) | 500g |
¥1990.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0696-25g |
Adamantane |
281-23-2 | 99.0%(GC) | 25g |
¥280.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A185A-100g |
Adamantane |
281-23-2 | 98% | 100g |
¥68.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A185A-500g |
Adamantane |
281-23-2 | 98% | 500g |
¥216.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A3233-25g |
Adamantane |
281-23-2 | 99.5%(GC) | 25g |
¥1190.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A3233-5g |
Adamantane |
281-23-2 | 99.5%(GC) | 5g |
¥290.0 | 2022-06-10 |
Adamantane Suppliers
Adamantane Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Related Categories
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
Additional information on Adamantane
Introduction to Adamantane (CAS No. 281-23-2)
Adamantane, a hydrocarbon with the chemical formula C10H16, is a tricyclic compound that consists of a carbon framework resembling a diamond structure. This unique molecular architecture has made it a subject of extensive research in various scientific fields, particularly in medicinal chemistry and materials science. The CAS number 281-23-2 provides a unique identifier for this compound, ensuring precise classification and communication within the scientific community.
The discovery of Adamantane dates back to the early 20th century, but its potential has been increasingly recognized in recent decades due to its remarkable stability and versatility. The rigid structure of Adamantane, characterized by its three fused cyclohexane rings, imparts exceptional thermal and chemical stability, making it an attractive candidate for numerous applications.
In the realm of pharmaceuticals, Adamantane and its derivatives have been extensively studied for their pharmacological properties. One of the most notable applications is in the development of antiviral agents. Recent research has highlighted the ability of Adamantane derivatives to inhibit viral replication by interfering with viral polymerase activity. For instance, Adamantane derivatives have shown promise in treating infections caused by RNA viruses, including certain strains of influenza.
The structural rigidity of Adamantane also makes it an excellent scaffold for designing novel drug molecules. Its ability to mimic natural biological structures allows for the development of compounds with enhanced binding affinity and selectivity. Researchers have leveraged this property to create Adamantane-based inhibitors targeting various enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.
Beyond pharmaceuticals, Adamantane has found applications in materials science due to its unique electronic and mechanical properties. The compound's high thermal conductivity and resistance to deformation make it suitable for use in advanced polymers and coatings. Additionally, its luminescent properties have been explored in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.
Recent advancements in computational chemistry have further expanded the potential applications of Adamantane. Molecular modeling studies have revealed new insights into its interactions with biological targets, facilitating the design of more effective derivatives. These studies not only enhance our understanding of Adamantane's mechanism of action but also provide a foundation for developing next-generation therapeutic agents.
The synthesis of Adamantane and its derivatives has also seen significant progress. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have enabled the production of complex Adamantane-based molecules with high precision. These methods have opened new avenues for drug discovery and material innovation.
In conclusion, Adamantane (CAS No. 281-23-2) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and beyond. Its unique structural properties and chemical stability make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding continues to evolve, the potential applications of Adamantane are likely to expand even further, driving innovation across multiple disciplines.
281-23-2 (Adamantane) Related Products
- 66660-37-5(Naphthalene, 1-ethyldecahydro-, (1α,4aβ,8aα)- (9CI))
- 164259-43-2(Cyclohexane, 1,3,5-triethyl-)
- 164259-42-1(Cyclohexane, 1,3-diethyl-5-methyl-)
- 66660-42-2(beta-Ethyldecalin)
- 66660-41-1(Naphthalene, 2-ethyldecahydro-, (2α,4aα,8aβ)- (9CI))
- 92031-93-1(2-Methyl-1-hexylcyclohexane)
- 3294-50-6(1,1'-Bicyclohexyl, 5,5'-dimethyl-2,2'-bis(1-methylethyl)-)
- 39762-39-5(Cyclohexane, 1-methyl-3-nonyl-)
- 5087-27-4(Heptane, 2-methyl-6-(4-methylcyclohexyl)- (8CI))
- 92263-42-8(1,1'-Bicyclohexyl, 4-methyl-4'-pentyl-, [trans(trans)]-)